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Compound of Interest

Compound Name:
Butanenitrile, 4-

(dichlorophenylsilyl)-

Cat. No.: B090840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Due to the limited availability of published research and experimental data on

"Butanenitrile, 4-(dichlorophenylsilyl)-", this document provides a summary of its known

chemical properties and general safety protocols. No specific experimental applications or

biological pathway interactions could be identified in the public domain. The information

provided herein is intended for guidance and should be supplemented with rigorous in-house

evaluation and safety assessments prior to any experimental use.

Chemical and Physical Properties
"Butanenitrile, 4-(dichlorophenylsilyl)-" is a chemical compound with the molecular formula

C10H11Cl2NSi. Its properties are summarized in the table below.
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Property Value Reference

IUPAC Name

4-

[Dichloro(phenyl)silyl]butanenit

rile

Molecular Formula C10H11Cl2NSi

Molecular Weight 244.19 g/mol

CAS Number 1078-96-2

Physical State Liquid (presumed)

Appearance Colorless (presumed)

Safety and Handling
Hazard Summary: "Butanenitrile, 4-(dichlorophenylsilyl)-" is classified as a hazardous

substance. It is harmful if swallowed, in contact with skin, or if inhaled. It is also a highly

flammable liquid and vapor and causes serious eye irritation.

Personal Protective Equipment (PPE): A detailed list of required PPE for handling this

compound is provided below.

Protection Type Recommended Equipment

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear protective gloves (e.g., nitrile rubber), and

a lab coat. Flame retardant antistatic protective

clothing is recommended.

Respiratory Protection

Use only in a well-ventilated area or with a

certified respirator if vapors/aerosols are

generated.

Storage and Handling Precautions:

Keep away from heat, sparks, open flames, and other ignition sources.
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Keep the container tightly closed in a dry and well-ventilated place.

Ground and bond container and receiving equipment to prevent static discharge.

Avoid breathing mist or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Experimental Workflow: General Handling Protocol
The following diagram outlines a general workflow for the safe handling of "Butanenitrile, 4-
(dichlorophenylsilyl)-" in a laboratory setting.

To cite this document: BenchChem. [Application Notes and Protocols for Butanenitrile, 4-
(dichlorophenylsilyl)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090840#experimental-protocol-for-using-
butanenitrile-4-dichlorophenylsilyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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